N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• InChI: InChI=1S/C16H14N4O5/c1-9-7-11(19-24-9)15-18-13(25-20-15)8-17-16(21)10-3-2-4-12-14(10)23-6-5-22-12/h2-4,7H,5-6,8H2,1H3,(H,17,21)
• InChI Key: WDKFQHKATPZSOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=C4C(=CC=C3)OCCO4
• Molecular Formula: C16H14N4O5
• Molecular Weight: 342.31 g/mol

Description

N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide is a useful research compound. Its molecular formula is C16H14N4O5 and its molecular weight is 342.311. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Isoxazole- and Oxadiazole-Derived Compounds

• Synthesis and Biological Activities : Compounds derived from isoxazole and oxadiazole have been synthesized and evaluated for their potential as anti-inflammatory and analgesic agents. These compounds, including variations such as benzodifuranyl, triazines, and oxadiazepines, have been investigated for their COX-1/COX-2 inhibitory activities, showing significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

• Chemical Synthesis Techniques : Novel synthesis methods have been developed for dihydrobenzo[1,4]dioxine and benzo[1,4]oxazine derivatives, showcasing the versatility of these compounds in chemical synthesis and their potential applications in developing new pharmacological agents (Gabriele et al., 2006).

• Potential Anticancer Agents : Research into dibenzo[1,4]dioxin-1-carboxamides has revealed their activity against cancer cell lines, suggesting their use as DNA-intercalating agents with potential for treating cancer. These studies highlight the importance of structural modification for enhancing biological activity and overcoming resistance mechanisms (Lee et al., 1992).

5-HT Receptor Antagonists

• Development of New Psychiatric Drugs : The design and synthesis of tricyclic benzoxazines have demonstrated their potential as potent 5-HT(1A/B/D) receptor antagonists. This research is crucial for the development of new treatments for depression and anxiety, showcasing the role of chemical innovation in psychiatric medication development (Bromidge et al., 2010).